Cas no 76135-36-9 (1-furan-2-yl-9H-beta-carboline-3-carboxylic acid)

1-furan-2-yl-9H-beta-carboline-3-carboxylic acid structure
76135-36-9 structure
Product Name:1-furan-2-yl-9H-beta-carboline-3-carboxylic acid
CAS No:76135-36-9
MF:C16H10N2O3
MW:278.26220369339
CID:1777938
PubChem ID:5488120
Update Time:2025-04-21

1-furan-2-yl-9H-beta-carboline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-furan-2-yl-9H-beta-carboline-3-carboxylic acid
    • 1-Furyl-beta-carboline-3-carboxylic acid
    • 1-(furan-2-yl)-9H-pyrido[3,4-b]indole-3-carboxylic acid
    • 1-(2-Furyl)pyrido(3,4-b)indole-3-carboxylic acid
    • 1-(2-Furanyl)-9H-pyrido[3,4-b]indole-3-carboxylic acid
    • 1-(2-Furyl)-9H-Pyrido(3,4-b)indole-3-carboxylic acid
    • CHEBI:190030
    • 76135-36-9
    • DTXSID90226994
    • BRN 5581827
    • 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 1-(2-furyl)-
    • 1-(uran-2-yl)-9H-pyrido[3,4-b]indole-3-carboxylic acid
    • Dehydroxymethylflazine
    • SCHEMBL26943271
    • Inchi: 1S/C16H10N2O3/c19-16(20)12-8-10-9-4-1-2-5-11(9)17-14(10)15(18-12)13-6-3-7-21-13/h1-8,17H,(H,19,20)
    • InChI Key: LTTIWDNLMMLJOI-UHFFFAOYSA-N
    • SMILES: OC(C1N=C(C2OC=CC=2)C2=C(C3C(N2)=CC=CC=3)C=1)=O

Computed Properties

  • Exact Mass: 278.06914219g/mol
  • Monoisotopic Mass: 278.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 79.1Ų
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